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Compound of Interest

Compound Name:

2,2-Dichloro-1-

methylcyclopropane-1-

carbaldehyde

CAS No.: 85393-10-8

Cat. No.: B13122920

Get Quote

Executive Summary
(Chloromethyl)cyclopropane (CMCP) is a high-value alkylating intermediate used extensively in

the synthesis of antiviral nucleoside analogues, opioid antagonists (e.g., Naltrexone

derivatives), and heterocyclic pharmaceutical agents. While chemically prized for its ability to

introduce the cyclopropylmethyl motif—a pharmacophore known to enhance metabolic stability

and lipophilicity—CMCP presents a dual-hazard profile: it is a highly flammable liquid (Flash

Point: -2°C) and a potent electrophilic alkylating agent with significant genotoxic potential.

This guide moves beyond standard SDS data to provide a mechanistic understanding of CMCP

toxicity, establishing a self-validating safety protocol for researchers. The core directive is

containment and neutralization: preventing operator exposure through engineering controls and

ensuring complete chemical destruction of residues before waste disposal.
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Chemical & Toxicological Profile
Structure-Activity Relationship (SAR)
CMCP consists of a strained cyclopropane ring attached to a chloromethyl group. Its reactivity

—and toxicity—stems from two synergistic factors:

Primary Alkyl Chloride: The

-Cl bond is susceptible to nucleophilic attack (

).

Ring Strain: The cyclopropane ring possesses significant Bayer strain (~27.5 kcal/mol).

While the ring often remains intact during simple substitutions, it exerts electronic effects

(hyperconjugation) that stabilize transition states, enhancing the electrophilicity of the

methylene carbon relative to standard alkyl chlorides.

Mechanism of Genotoxicity
As an alkylating agent, CMCP is classified as a Potential Genotoxic Impurity (PGI) under ICH

M7 guidelines. The mechanism of toxicity involves the direct alkylation of DNA bases.

Target: The

position of Guanine in DNA is the most nucleophilic site and the primary target.

Mechanism: CMCP acts as an electrophile. The nucleophilic nitrogen of Guanine attacks the

methylene carbon of CMCP, displacing the chloride ion.

Consequence: This forms a bulky cyclopropylmethyl adduct on the DNA. This lesion can

lead to depurination (loss of the base) or replication errors (transversion mutations) if not

repaired by the base excision repair (BER) pathway.

Regulatory Thresholds
In the absence of compound-specific carcinogenicity data, CMCP is treated as a mutagenic

impurity.
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Threshold of Toxicological Concern (TTC): For lifetime exposure, the intake must be limited

to 1.5 µ g/day .

Permitted Daily Exposure (PDE): In drug development, purification processes must

demonstrate the removal of CMCP to ppm or ppb levels depending on the daily dose of the

final drug product.

Risk Assessment & Control Strategy
Engineering Controls
Standard fume hoods are insufficient for large-scale handling due to the volatility and potency

of CMCP.

Research Scale (< 100 g): Class II Biological Safety Cabinet or high-performance fume hood

with a face velocity > 100 fpm.

Process Scale (> 100 g): Barrier isolation technology (Glovebox) under negative pressure is

recommended.

Personal Protective Equipment (PPE)[1]
Respiratory: If outside a glovebox, a full-face respirator with organic vapor cartridges (Type

A) is mandatory.

Dermal: CMCP permeates standard nitrile gloves.

Primary Layer:[1] Laminate film (e.g., Silver Shield®) or Viton®.

Secondary Layer: Disposable nitrile (for dexterity and contamination check).

Operational Handling Protocols
Transfer and Reaction Setup
Principle: Closed-system transfers prevent vapor release and moisture ingress (which can

generate HCl).

Protocol:
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Preparation: Flame-dry all glassware and cool under a stream of Argon.

Cannula Transfer: Do not pour CMCP. Use a double-tipped needle (cannula) or a gas-tight

syringe for transfers.

Pressure: Use positive inert gas pressure (3-5 psi) to push the liquid from the reagent

bottle to the reaction vessel.

Solvent Choice: Use anhydrous ethers (THF, Et2O) or dipolar aprotic solvents (DMF). Note:

Reaction rates in DMF are significantly faster, increasing exotherm risks.

Reaction Monitoring & Quenching
Causality: Unreacted CMCP in the workup stream is a major compliance risk. Reactions must

be driven to completion.

Monitoring: Analyze via GC-FID or TLC (stain with KMnO4; CMCP is not UV active).

Quenching (The "Cold Kill"):

Cool the reaction mixture to 0°C.

Slowly add Saturated Ammonium Chloride (sat.[2] NH4Cl).

Why? This protonates alkoxides/amides gently without generating massive heat or strong

acidic conditions that might open the cyclopropane ring violently.

Decontamination and Waste Management
Critical Directive: Never dispose of active CMCP in general organic waste. It must be

chemically derivatized (neutralized) first.

Chemical Decontamination Protocol
The most effective method to destroy alkyl halides is nucleophilic substitution with a sulfur-

based scavenger.

Reagent: 10% Sodium Thiosulfate (
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) in aqueous ethanol (1:1 water/ethanol).

Procedure:

Collect all disposable syringes, needles, and septa contaminated with CMCP.

Submerge them in the Thiosulfate decontamination bath for 24 hours.

Mechanism: The thiosulfate anion (

) is a soft nucleophile that rapidly displaces the chloride, forming a non-volatile, non-toxic
Bunte salt.

Check pH; neutralize if necessary before disposal as chemical waste.

Visualizations
Pathway: Mechanism of DNA Alkylation
This diagram illustrates the electrophilic attack of CMCP on Guanine, the root cause of its

genotoxicity.

(Chloromethyl)cyclopropane
(Electrophile)

Transition State
(SN2 Attack)

Cl- Leaving Group

Guanine (DNA Base)
(Nucleophile N7)

Lone Pair Attack
N7-Cyclopropylmethyl-Guanine

(DNA Lesion)
Alkylation Replication Error

(Transversion)
Mispairing

Click to download full resolution via product page

Figure 1: Mechanism of genotoxic action. The electrophilic methylene group of CMCP alkylates

the N7 position of Guanine.

Workflow: Safe Handling & Neutralization
A logical flow for the lifecycle of CMCP in the lab, emphasizing the "Zero-Release" policy.
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Figure 2: Operational workflow ensuring containment and chemical destruction of residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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